Cas no 2227864-19-7 (2-{octahydrocyclopentacpyrrol-1-yl}acetic acid)

• Product Name: 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid
• CAS No: 2227864-19-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6204336
• PubChem ID: 165592008
• Update Time: 2025-07-15

2-{octahydrocyclopentacpyrrol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid
• 2227864-19-7
• EN300-1653378
• 2-{octahydrocyclopenta[c]pyrrol-1-yl}acetic acid

• Inchi： 1S/C9H15NO2/c11-9(12)4-8-7-3-1-2-6(7)5-10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8-/m0/s1
• InChI Key： IQOSDCDUROTPIV-FXQIFTODSA-N
• SMILES： OC(C[C@H]1[C@H]2CCC[C@H]2CN1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid

Introduction to 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid (CAS No. 2227864-19-7)

2-{octahydrocyclopentacpyrrol-1-yl}acetic acid, identified by the chemical abstracts service number 2227864-19-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, characterized by its complex bicyclic structure, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of more intricate pharmacophores. The compound belongs to a class of molecules that exhibit structural features reminiscent of natural products, which are often the inspiration for novel drug development.

The structural framework of 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid consists of an octahydrocyclopentapyrrole core attached to an acetic acid moiety. This unique scaffold presents a rich array of hydrogen bonding opportunities and spatial arrangements that can be exploited for interactions with biological targets. The cyclopentane ring fused with the pyrrole nitrogen creates a rigid yet flexible structure, which is conducive to binding in protein active sites. Such structural motifs are frequently encountered in bioactive molecules and have been extensively studied for their role in modulating biological processes.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate neurotransmitter systems. 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid has been explored as a potential modulator of various neurotransmitter receptors, including those for serotonin, dopamine, and norepinephrine. The presence of the acetic acid group suggests that this compound may interact with G protein-coupled receptors (GPCRs), which are critical targets for many therapeutic agents. Preliminary studies have indicated that derivatives of this scaffold may exhibit properties relevant to the treatment of neurological disorders such as depression, anxiety, and cognitive dysfunction.

One of the most compelling aspects of 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid is its synthetic accessibility. The compound can be readily synthesized through multi-step organic transformations that leverage well-established protocols for constructing heterocyclic systems. This accessibility makes it an attractive candidate for further derivatization and optimization. Researchers have employed various strategies, including functional group modifications and library synthesis techniques, to generate a diverse set of analogs with tailored biological properties. These efforts have led to the identification of several promising lead compounds that show enhanced potency and selectivity in preclinical models.

The pharmacological evaluation of 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid has revealed several interesting characteristics. In vitro studies have demonstrated that this compound can interact with specific binding sites on neurotransmitter receptors, leading to changes in receptor occupancy and downstream signaling pathways. These interactions have been further validated using computational modeling techniques, which have helped to elucidate the molecular basis of binding and activity. The integration of experimental data with computational approaches has provided valuable insights into the structure-activity relationships (SAR) governing the biological effects of this class of compounds.

Moreover, the potential therapeutic applications of 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid extend beyond the modulation of neurotransmitter systems. Emerging evidence suggests that this scaffold may also interact with other biological targets, such as ion channels and enzyme systems, which are implicated in various pathological conditions. For instance, studies have shown that derivatives of this compound can modulate calcium channel activity, which is relevant to disorders such as epilepsy and hypertension. These findings highlight the broad therapeutic potential of 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid and its derivatives.

The development of novel drug candidates requires a thorough understanding of their physicochemical properties, which influence their absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid has been subjected to rigorous ADME profiling to assess its pharmacokinetic behavior in vitro and in vivo. These studies have provided critical data on parameters such as solubility, permeability, metabolic stability, and excretion pathways. This information is essential for optimizing drug candidates to ensure their efficacy and safety before advancing them into clinical trials.

In conclusion, 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid (CAS No. 2227864-19-7) represents a promising lead compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features, synthetic accessibility, and demonstrated biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new therapeutic applications for this class of molecules, 2-{octahydrocyclopentacpyrrol-1-yl}acetic acid is poised to play a pivotal role in the discovery and development of novel therapeutic agents.